Cas no 89317-77-1 (Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester)

Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester structure
89317-77-1 structure
Product Name:Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester
CAS No:89317-77-1
MF:C12H22O5
MW:246.300084590912
CID:604321
PubChem ID:13198663
Update Time:2025-04-19

Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester
    • diethyl 2-[(2-methylpropan-2-yl)oxy]butanedioate
    • DTXSID30526728
    • Diethyl 2-tert-butoxybutanedioate
    • 89317-77-1
    • Inchi: 1S/C12H22O5/c1-6-15-10(13)8-9(11(14)16-7-2)17-12(3,4)5/h9H,6-8H2,1-5H3
    • InChI Key: OCDCUDLTLYTFNP-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OCC)CC(=O)OCC)C(C)(C)C

Computed Properties

  • Exact Mass: 246.14672380g/mol
  • Monoisotopic Mass: 246.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.8Ų
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